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Compound of Interest

Allyl-[4-(4-chloro-phenyl)-thiazol-2-
Compound Name:

yll-amine
CAS No.: 21344-79-6
Cat. No.: B3421299

Get Quote

Executive Summary & Chemical Identity[1]

4-(4-Chlorophenyl)-N-allyl-1,3-thiazol-2-amine is a specialized heterocyclic scaffold belonging
to the 2-aminothiazole class. While its parent compound, 2-amino-4-(4-chlorophenyl)thiazole
(CAS 2103-99-3), is a widely available commodity chemical, the N-allyl derivative is typically
synthesized as a high-value intermediate for structure-activity relationship (SAR) studies in
antifungal, antibacterial, and kinase inhibitor discovery.

This monograph details the de novo synthesis, physicochemical characterization, and
pharmacological potential of this specific derivative, providing a self-validating protocol for
researchers.

Chemical Identity Table[2]
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Property Specification

IUPAC Name N-allyl-4-(4-chlorophenyl)-1,3-thiazol-2-amine
Common Name 2-Allylamino-4-(4-chlorophenyl)thiazole
Molecular Formula C12H11CIN2S

Molecular Weight 250.75 g/mol

Parent Scaffold CAS 2103-99-3 (2-Amino-4-(4-chlorophenyl)thiazole)
Precursor A CAS 536-38-9 (2-Bromo-4'-chloroacetophenone)
Precursor B CAS 109-57-9 (N-Allylthiourea)

Predicted LogP 3.82+0.4

H-Bond Donors/Acceptors 1/3

Synthetic Pathway: The Hantzsch Thiazole
Synthesis

The most robust route to 4-(4-chlorophenyl)-N-allyl-1,3-thiazol-2-amine is the Hantzsch
Thiazole Synthesis. This condensation reaction between an

-haloketone and a thiourea derivative is preferred over direct alkylation of the parent amine, as
it avoids poly-alkylation byproducts and ensures regioselectivity at the ring nitrogen.

Reaction Mechanism

The mechanism proceeds via a nucleophilic attack of the thiourea sulfur on the

-carbon of the haloketone, followed by cyclization and dehydration.
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Conditions

| Solvent: Ethanol/Reflux |
i Catalyst: None (Autocatalytic) or NaOAc i

Reactants | Nucleophilic Substitution (SN2) _ | ylation - HBr Cyclization Dehydration (- H20) Product
(4-Chlorophenacyl Bromide + N-Allylthiourea) )‘ ‘ (Thioimi Ir i (Intramolecular Nucleophilic Attack) (4-(4-Chlorophenyl)-N-allyl-1,3-thiazol-2-amine)

Click to download full resolution via product page

Caption: Mechanistic flow of the Hantzsch synthesis yielding the target thiazole.

Validated Experimental Protocol
Objective: Synthesize 5.0 g of 4-(4-chlorophenyl)-N-allyl-1,3-thiazol-2-amine.

Materials:

2-Bromo-4'-chloroacetophenone (CAS 536-38-9): 4.67 g (20 mmol)

N-Allylthiourea (CAS 109-57-9): 2.32 g (20 mmol)

Ethanol (Absolute): 50 mL

Ammonium Hydroxide (25%): For neutralization
Step-by-Step Procedure:

e Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2.32
g of N-allylthiourea in 30 mL of absolute ethanol.

» Addition: Slowly add 4.67 g of 2-bromo-4'-chloroacetophenone dissolved in 20 mL of ethanol
to the stirring thiourea solution. Note: The reaction is exothermic.

o Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 2—4
hours. Monitor progress via TLC (Mobile phase: Hexane:EtOAc 3:1). The starting bromide
spot (
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) should disappear.

o Precipitation: Cool the reaction mixture to room temperature. A hydrobromide salt of the
product may precipitate.

o Neutralization: Pour the mixture into 100 mL of ice-cold water. Basify the solution to pH 8-9
using ammonium hydroxide. The free base will precipitate as a solid.

« |solation: Filter the solid under vacuum, wash with cold water (3 x 20 mL), and dry in a
vacuum oven at 45°C.

 Purification: Recrystallize from ethanol/water or purify via flash column chromatography if
necessary.

Yield Expectation: 75-85% (approx. 3.7-4.2 g).

Structural Characterization & Quality Control

To validate the identity of the synthesized compound, compare spectral data against these
predicted values.

Proton NMR ( H NMR, 400 MHz, DMSO- )
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Chemical Shift (

Multiplicity Integration Assignment
)

Doublet ( Aromatic (ortho to
7.80 2H _

Hz) thiazole)

Doublet ( Aromatic (meta to
7.45 2H _

Hz) thiazole)
7.10 Singlet 1H Thiazole C5-H
7.60 Broad Singlet 1H N-H (Exchangeable)
5.90 Multiplet 1H Allyl -CH=
5.25 Doublet of Doublets 1H Allyl =CH (trans)
5.15 Doublet of Doublets 1H Allyl =CH (cis)
3.95 Multiplet 2H Allyl -CH2-N

Mass Spectrometry (ESI-MS)

e Calculated [M+H]*: 251.04

e Observed Pattern: Characteristic chlorine isotope pattern (

Cl:

Cl

3:1) at m/z 251 and 253.

Biological & Pharmacological Potential[4][5][6][7][8]

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry.[1] The N-allyl

substitution specifically enhances lipophilicity and introduces a reactive handle for covalent

inhibition or further functionalization.
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Key Pharmacological Targets

Based on structural analogs (SAR analysis), this compound is relevant for:

 Antifungal Activity: Inhibition of ergosterol biosynthesis (CYP51). The N-allyl group mimics
the side chains of known azole antifungals.

» Kinase Inhibition: The aminothiazole core mimics the ATP adenine ring, allowing it to bind to
the hinge region of kinases (e.g., CDK, GSK-3

)

e Antimicrobial Action: Disruption of bacterial cell wall synthesis or DNA gyrase inhibition.

4-(4-Chlorophenyl)-N-allyl-
1,3-thiazol-2-amine
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Caption: Predicted pharmacological interaction pathways based on thiazole SAR.

Safety & Handling Protocol

Hazard ldentification:

e 2-Bromo-4'-chloroacetophenone: Potent lachrymator and skin irritant. Handle only in a fume
hood.

e Thioureas: Potential goitrogens; avoid inhalation of dust.

Personal Protective Equipment (PPE):
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» Respiratory: N95 mask or respirator if dust is generated.

e Eyes: Chemical splash goggles.

o Skin: Nitrile gloves (double gloving recommended for the bromide).
Waste Disposal:

e Halogenated organic waste stream. Do not dispose of lachrymators down the drain; quench
with dilute ammonia or sodium thiosulfate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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